Benzoic acid dimethylcarbamoylmethyl ester

• CAS RN: 106231-54-3
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: [2-(dimethylamino)-2-oxoethyl] benzoate
• InChI: InChI=1S/C11H13NO3/c1-12(2)10(13)8-15-11(14)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key: WKIMLEWQZUKSJM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC(=O)C1=CC=CC=C1

Description

Benzoic acid dimethylcarbamoylmethyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzoic acid (2.44 g, 0.02 mole) and 2-chloro-N,N-dimethylacetamide (2.43 g, 0.02 mole) were dissolved in 10 ml of N,N-dimethylformamide. Sodium iodide (150, 2 mmol) and triethylamine (2.02 g, 0.02 mole) were added and the mixture was stirred at room temperature (20°-25° C.) overnight. After addition of 50 ml of water the reaction mixture was extracted twice with ethyl acetate. The combined extracts were washed with a diluted solution of sodium thiosulphate, a 2% aqueous solution of sodium bicarbonate, water, dried over anhydrous sodium sulphate and evaporated in vacuo. The residue was crystallized from ethanol-water to give 3.5 g (85%) of the title compound. Mp 81°-82° C.